Cas no 141629-19-8 ((S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one)

• Product Name: (S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one
• CAS No: 141629-19-8
• MF: C₁₀H₂₁NO₂Si
• MW: 215.364743947983
• CID: 64680
• PubChem ID: 11074789
• Update Time: 2025-04-18

(S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-4-((tert-Butyldimethylsilyl)oxy)pyrrolidin-2-one
• (4S)-4-(((1,1-DIMETHYLETHYL)DIMETHYLSILYL)OXY)-2-PYRROLIDINONE
• (4S)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-2-pyrrolidinone
• (4S)-4-{[tert-butyl(dimethyl)silyl]oxy}pyrrolidin-2-one
• (S)-4-(t-ButyldiMethylsilyloxy)pyrrolidin-2-one
• 2-PYRROLIDINONE,4-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]-, (4S)-
• 2-Pyrrolidinone,4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (S)-
• (4S)-4-[(tert-Butyldimethylsilyl)oxy]-2-pyrrolidinone
• BEVGOGJIDJYUNN-QMMMGPOBSA-N
• F97081
• (S)-4-{[t-butyl(dimethyl)silyl]oxy}pyrrolidin-2-one
• BS-26615
• (S)-4-(t-Butyldimethylsilanyloxy)pyrrolidin-2-one
• (4S)-4-[tert-butyl(dimethyl)silyl]oxypyrrolidin-2-one
• (4S)-4-((tert-butyl(dimethyl)silyl)oxy)pyrrolidin-2-one
• 141629-19-8
• SCHEMBL1657244
• (S)-4-(tert-Butyl-dimethyl-silanyloxy)-pyrrolidin-2-one
• (4S)-4-{[tert-butyl(dimethyl)silyl]oxy}pyrrolidin-2-on
• (S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one

• Inchi： 1S/C10H21NO2Si/c1-10(2,3)14(4,5)13-8-6-9(12)11-7-8/h8H,6-7H2,1-5H3,(H,11,12)/t8-/m0/s1
• InChI Key： BEVGOGJIDJYUNN-QMMMGPOBSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1CC(NC1)=O

Computed Properties

• Exact Mass: 215.13400
• Monoisotopic Mass: 215.134155447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.965
• Boiling Point: 289.999 °C at 760 mmHg
• Flash Point: 289.999 °C at 760 mmHg
• Refractive Index: 1.455
• PSA: 38.33000
• LogP: 2.22550

(S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)